Cas no 1213949-37-1 ((R)-3-(3-Chlorophenyl)-β-alaninol)

• Product Name: (R)-3-(3-Chlorophenyl)-β-alaninol
• CAS No: 1213949-37-1
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD07784066
• CID: 1212680
• PubChem ID: 7017294
• Update Time: 2024-11-03

(R)-3-(3-Chlorophenyl)-β-alaninol Chemical and Physical Properties

Names and Identifiers

• (3r)-3-amino-3-(3-chlorophenyl)propan-1-ol
• (gammaR)-gamma-Amino-3-chlorobenzenepropanol
• (R)-3-Amino-3-(3-chloro-phenyl)-propan-1-ol
• (r)-3-amino-3-(3-chlorophenyl)propan-1-ol
• MFCD07784066
• 1213949-37-1
• A909479
• (r)-beta-(3-chlorophenyl)alaninol
• DTXSID30426890
• AS-37274
• (R)-g-Amino-3-chlorobenzenepropanol
• CS-0171115
• (R)- -(3-Chlorophenyl)alaninol
• EN300-1164005
• (r)-3-(3-chlorophenyl)-beta-alaninol
• AKOS027250882
• (R)-3-(3-Chlorophenyl)-β-alaninol

• MDL： MFCD07784066
• Inchi： 1S/C9H12ClNO/c10-8-3-1-2-7(6-8)9(11)4-5-12/h1-3,6,9,12H,4-5,11H2/t9-/m1/s1
• InChI Key： YQMOQQKIRFWPQL-SECBINFHSA-N
• SMILES： ClC1=CC=CC(=C1)[C@@H](CCO)N

Computed Properties

• Exact Mass: 185.061
• Monoisotopic Mass: 185.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2
• XLogP3: 1.1

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.216
• Boiling Point: 327.9 °C at 760 mmHg
• Flash Point: 152.1 °C
• PSA: 46.25000
• LogP: 2.42250

(R)-3-(3-Chlorophenyl)-β-alaninol Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C